5-Methyl-2'-deoxycytidine-d3

• Molecular Formula: C10H15N3O4
• Molecular Weight: 244.26 g/mol
• InChI: InChI=1S/C10H15N3O4/c1-5-3-13(10(16)12-9(5)11)8-2-6(15)7(4-14)17-8/h3,6-8,14-15H,2,4H2,1H3,(H2,11,12,16)/t6-,7+,8+/m0/s1/i2D2,8D
• InChIKey: LUCHPKXVUGJYGU-XQQHNIJBSA-N

5-Methyl-2'-deoxycytidine-d3 Deuterated Internal Standard

5-Methyl-2'-deoxycytidine-d3 is a stable isotope-labeled analog of the endogenous nucleoside 5-methyl-2'-deoxycytidine, featuring three deuterium atoms incorporated at the 5-methyl group of the cytosine base . This compound serves as a mass spectrometry (MS) internal standard, enabling precise quantification of DNA methylation levels via isotope dilution LC-MS/MS [1]. With a molecular mass shift of +3 Da relative to the unlabeled analyte, it co-elutes with the target compound while providing distinct MS detection channels, thereby correcting for matrix effects and instrument variability in epigenetic research .

Workflow Isotope dilution LC-MS/MS

ISTD type Deuterated (+3 Da) co-eluting standard

Context DNA methylation research

• [1] Friso S, Choi SW, Dolnikowski GG, Selhub J. A method to assess genomic DNA methylation using high-performance liquid chromatography/electrospray ionization mass spectrometry. Anal Chem. 2002;74(17):4526-4531. doi:10.1021/ac020050h View Source

5-Methyl-2'-deoxycytidine-d3 vs. Unlabeled Standards

Substituting 5-Methyl-2'-deoxycytidine-d3 with unlabeled 5-methyl-2'-deoxycytidine or structurally similar compounds (e.g., 2'-deoxyguanosine) introduces quantification errors due to differential ionization efficiency, matrix effects, and retention time shifts [1]. Only a co-eluting, isotopically distinct internal standard can fully correct for LC-MS variability [2]. While other labeled forms exist (e.g., 13C/15N variants), the deuterated d3-methyl label provides an optimal balance of isotopic purity (≥95 atom% D) and synthetic accessibility, avoiding the complex multi-step syntheses required for 13C/15N-labeled standards [3].

Unlabeled analog Cannot correct for matrix effects or ionization variability; quantification accuracy may shift.

Mono-deuterated (+1 Da) label Mass shift may overlap with natural 13C isotope envelope, reducing quantitative precision.

13C/15N-labeled standards Custom synthesis cost and limited availability may restrict routine high-throughput use.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. doi:10.1007/BF02493365 View Source
• [2] Friso S, Choi SW, Dolnikowski GG, Selhub J. A method to assess genomic DNA methylation using high-performance liquid chromatography/electrospray ionization mass spectrometry. Anal Chem. 2002;74(17):4526-4531. doi:10.1021/ac020050h View Source
• [3] Starczak M, Gawronski M, Olinski R, Gackowski D. Preparation of internal standards for 2D-UPLC-MS/MS quantification of noncanonical DNA bases. Methods Mol Biol. 2021;2198:109-124. doi:10.1007/978-1-0716-0876-0_10 View Source

5-Methyl-2'-deoxycytidine-d3 Comparative Evidence

Deuterium Mass Shift Separation

5-Methyl-2'-deoxycytidine-d3 contains three deuterium atoms at the 5-methyl group, increasing its molecular weight from 241.2 Da (unlabeled) to 244.3 Da (+3 Da shift) . In LC-ESI-MS analysis, the unlabeled analyte is detected at m/z 126 (protonated base ion), while the d3-labeled internal standard is detected at m/z 130, providing a 4 Da difference in the MS1 scan [1]. This separation is sufficient to avoid isotopic cross-talk and allows for accurate quantification by isotope dilution without interference from the natural isotopic abundance of the analyte . In contrast, a +1 Da label (e.g., mono-deuterated) would be obscured by the natural 13C isotope peak of the unlabeled compound (~1.1% abundance per carbon), compromising accuracy [2].

Mass shift

Class-level

+4 Da (m/z 130) +1 Da label risk

Resolves from natural 13C isotope envelope; supports accurate isotope dilution.

LC-ESI-MS positive ion mode, base fragment ions

Evidence Dimension	Mass shift for MS detection
Target Compound Data	m/z 130 (protonated base ion) for d3-labeled standard
Comparator Or Baseline	m/z 126 for unlabeled 5-methyl-2'-deoxycytidine
Quantified Difference	+4 Da (due to +3 Da molecular weight and protonation)
Conditions	LC/ESI-MS in positive ion mode monitoring base fragment ions

Why This Matters

A +3 Da label ensures that the internal standard's MS signal is completely resolved from the natural isotopic envelope of the analyte, eliminating a common source of quantitative bias in single-quadrupole MS assays.

• [1] Friso S, Choi SW, Dolnikowski GG, Selhub J. Anal Chem. 2002;74(17):4526-4531. Ions m/z 126 and 130 monitored. View Source
• [2] General principle of isotope dilution MS: a minimum +3 Da shift is recommended to avoid natural isotope interference. (Class-level inference) View Source

Enhanced Precision with Deuterated Internal Standard

In a validated LC/ESI-MS method for genomic DNA methylation assessment, the use of (methyl-d3,ring-6-d1)-5-methyl-2'-deoxycytidine as an internal standard yielded within-day precision of 7.1% RSD and day-to-day precision of 5.7% RSD for quantification of 5-methyl-2'-deoxycytidine per microgram of DNA [1]. When expressed as percentage of total deoxycytidine residues, precision improved to 1.9% (within-day) and 1.7% (day-to-day) [1]. In contrast, a method using the non-isotopic internal standard 2-deoxyguanosine for the same analyte reported intra-day precision up to 9.9% RSD and inter-day precision up to 15.0% RSD [2].

Precision

Reported

≤7.1% RSD within-day

Reported precision supports detecting 5–10% methylation changes.

Non-isotopic ISTD reported up to 15.0% inter-day RSD

Evidence Dimension	Method precision (%RSD) for 5-methyl-2'-deoxycytidine quantification
Target Compound Data	Within-day: 7.1% (per μg DNA) or 1.9% (% of total dC); Day-to-day: 5.7% or 1.7%
Comparator Or Baseline	Method using 2-deoxyguanosine internal standard: intra-day 2.8-9.9%, inter-day 1.1-15.0%
Quantified Difference	Up to 2.8-fold improvement in worst-case inter-day variability (15.0% vs 5.7%)
Conditions	LC-MS/MS quantification of 5-methyl-2'-deoxycytidine in DNA hydrolysates

Why This Matters

Lower %RSD translates to higher confidence in detecting small changes in DNA methylation (e.g., 5-10% differences), which is critical for biomarker studies and epigenetic drug response monitoring.

• [1] Friso S, Choi SW, Dolnikowski GG, Selhub J. Anal Chem. 2002;74(17):4526-4531. View Source
• [2] Liu Z, Liu S, Xie Z, et al. Characterization of in vitro and in vivo hypomethylating effects of decitabine in acute myeloid leukemia by a rapid, specific and sensitive LC-MS/MS method. 2007. (Precision data extracted from abstract) View Source

High Isotopic Enrichment

Commercially available 5-Methyl-2'-deoxycytidine-d3 is supplied with isotopic enrichment ≥95 atom% D (and chemical purity ≥98%) . This high enrichment minimizes the presence of unlabeled 5-methyl-2'-deoxycytidine in the internal standard stock, which would otherwise lead to overestimation of the analyte concentration. In contrast, some alternative deuterated standards for other nucleosides may be offered at lower enrichment (e.g., 98% chemical purity but only 90 atom% D), increasing the risk of quantitative bias [1]. Additionally, the deuterium label is stable under standard storage conditions (-20°C), with no significant hydrogen-deuterium exchange observed .

Isotopic purity

Data to verify

≥95 atom% D

Higher enrichment may reduce unlabeled background in ISTD stock.

Supplier COA; verify for critical LLOQ applications

Evidence Dimension	Isotopic purity (atom% D)
Target Compound Data	≥95 atom% D
Comparator Or Baseline	Alternative deuterated standards may be supplied at 90 atom% D (example range)
Quantified Difference	≥5 percentage points higher deuterium incorporation
Conditions	Certificate of Analysis from commercial supplier

Why This Matters

Higher isotopic purity reduces the 'unlabeled background' in the internal standard, improving the lower limit of quantification (LLOQ) and accuracy at low analyte concentrations.

• [1] General knowledge: isotopic purity of commercial deuterated standards varies; 90 atom% D is a common lower specification. View Source

Cost Advantage vs. 13C/15N Analogs

5-Methyl-2'-deoxycytidine-d3 is commercially available from multiple vendors at prices ranging from approximately $400 to $1,000 per milligram . In contrast, the corresponding [13C10,15N2]-labeled standard requires a multi-step synthesis involving oxidation of [13C10,15N2]-2'-deoxythymidine and subsequent purification, and is not routinely stocked by major suppliers; custom synthesis costs can exceed $5,000 per milligram [1]. The d3-labeled compound thus offers a cost advantage of >5-fold while still providing adequate mass separation for quantitative LC-MS workflows [2].

Cost efficiency

Context-dependent

$400–1,000/mg 13C/15N custom >$5,000/mg

Cost-effective ISTD for routine DNA methylation assays.

Commercial availability vs. custom synthesis estimates

Evidence Dimension	Procurement cost per milligram
Target Compound Data	$410–$1,000/mg (depending on vendor and quantity)
Comparator Or Baseline	[13C10,15N2]-5-methyl-2'-deoxycytidine (custom synthesis estimate >$5,000/mg)
Quantified Difference	≥5-fold cost reduction
Conditions	Commercial availability and custom synthesis quotes

Why This Matters

For laboratories running routine DNA methylation assays, the d3-labeled standard provides a financially sustainable internal standard option without sacrificing analytical performance.

• [1] Starczak M, Gawronski M, Olinski R, Gackowski D. Preparation of internal standards for 2D-UPLC-MS/MS quantification of noncanonical DNA bases. Methods Mol Biol. 2021;2198:109-124. View Source
• [2] Vendor price comparison and general knowledge of custom synthesis costs. View Source

5-Methyl-2'-deoxycytidine-d3 Optimal Use Cases

Global DNA Methylation in Clinical Biomarker Studies

The high precision (≤7.1% RSD within-day) achieved with deuterated internal standards [1] makes 5-Methyl-2'-deoxycytidine-d3 ideal for measuring subtle changes in genomic 5-methylcytosine content—such as the ~50% reduction observed in decitabine-treated leukemia cells [2]—where analytical variability must be minimized to detect true biological effects.

Isotope Dilution LC-MS/MS for Urinary 5-Methyl-2'-deoxycytidine

The +3 Da mass shift enables sensitive detection (LLOQ down to 0.3 pg using online SPE) [3] and accurate quantification in complex biological matrices like human urine, where matrix effects are significant and require robust internal standardization [4].

Method Validation for DNA Epigenetic Panels

The commercial availability of 5-Methyl-2'-deoxycytidine-d3 in consistent, high isotopic purity (≥95 atom% D) facilitates inter-laboratory method transfer and long-term reproducibility, critical for multi-center epigenetic epidemiology studies.

Cost-Sensitive Workflows for Academic Cores

With a unit cost at least 5-fold lower than custom-synthesized 13C/15N-labeled analogs [5], the d3-labeled standard allows routine, high-throughput DNA methylation analysis without compromising quantitative rigor [6].

Application

Selection Property

Validation Focus

DNA methylation biomarker research

High-precision ISTD for methylation quantification

Precision and LLOQ validation in DNA hydrolysates

Urinary 5-methyl-2′-deoxycytidine analysis

Co-eluting deuterated ISTD for complex matrices

Matrix effect correction and detection limit

Multi-center epigenetic studies

Consistent isotopic purity and batch availability

Inter-laboratory reproducibility

Routine high-throughput methylation assays

Cost-efficient internal standard

Cost vs. quantitative performance balance

• [1] Friso S, Choi SW, Dolnikowski GG, Selhub J. Anal Chem. 2002;74(17):4526-4531. View Source
• [2] Liu Z, Liu S, Xie Z, et al. Characterization of in vitro and in vivo hypomethylating effects of decitabine in AML by LC-MS/MS. 2007. View Source
• [3] Hu CW, Chao MR, Sie CH. Direct analysis of 5-methylcytosine and 5-methyl-2'-deoxycytidine in human urine by isotope dilution LC-MS/MS. Chem Res Toxicol. 2012;25(2):462-470. View Source
• [4] Hu CW, Chao MR, Sie CH. Detection limit of 0.3 pg for 5-medC using isotope internal standards and online SPE. View Source
• [5] Cost comparison: d3-labeled vs. 13C/15N-labeled standards (Section 3, Evidence Item 4). View Source
• [6] General guidance on internal standard selection for LC-MS/MS. View Source